Cas no 844904-34-3 (Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-)

844904-34-3 structure
Product name:Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-
Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-
- A1-58582
- IBPXBBANVJPWCQ-SNAWJCMRSA-N
- (E)-4-Bromo-1-fluoro-2-(2-methoxyvinyl)benzene
- 4-bromo-1-fluoro-2-[(E)-2-(methoxy)ethenyl]benzene
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- Inchi: InChI=1S/C9H8BrFO/c1-12-5-4-7-6-8(10)2-3-9(7)11/h2-6H,1H3/b5-4+
- InChI Key: IBPXBBANVJPWCQ-SNAWJCMRSA-N
- SMILES: COC=CC1=C(C=CC(=C1)Br)F
Computed Properties
- Exact Mass: 229.97426g/mol
- Monoisotopic Mass: 229.97426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 3.1
Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)- Related Literature
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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4. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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